Cas no 2306272-45-5 (6,6-difluorobicyclo[3.2.0]heptan-3-amine;hydrochloride)

• Product Name: 6,6-difluorobicyclo[3.2.0]heptan-3-amine;hydrochloride
• CAS No: 2306272-45-5
• MF: C₇H₁₂ClF₂N
• MW: 183.62668800354
• CID: 5107651
• Update Time: 2026-03-03

6,6-difluorobicyclo[3.2.0]heptan-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,6-difluorobicyclo[3.2.0]heptan-3-amine hydrochloride
• 6,6-difluorobicyclo[3.2.0]heptan-3-amine;hydrochloride

• Inchi： 1S/C7H11F2N.ClH/c8-7(9)3-4-1-5(10)2-6(4)7;/h4-6H,1-3,10H2;1H
• InChI Key： WJLRUFVGIYHCGN-UHFFFAOYSA-N
• SMILES： C12C(C(F)(F)C1)CC(N)C2.[H]Cl

Additional information on 6,6-difluorobicyclo[3.2.0]heptan-3-amine;hydrochloride

Introduction to 6,6-Difluorobicyclo[3.2.0]heptan-3-amine; Hydrochloride (CAS No. 2306272-45-5)

6,6-Difluorobicyclo[3.2.0]heptan-3-amine; Hydrochloride (CAS No. 2306272-45-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by the presence of two fluorine atoms at the 6-position of the bicyclo[3.2.0]heptane ring, which imparts distinct chemical and biological properties.

The synthesis of 6,6-difluorobicyclo[3.2.0]heptan-3-amine; hydrochloride involves a multi-step process that typically includes the formation of the bicyclic core, followed by selective fluorination and amination steps. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In terms of its chemical structure, the presence of the bicyclic ring system and the two fluorine atoms at the 6-position contribute to its unique conformational flexibility and electronic properties. These features are crucial for its interactions with biological targets, particularly in the context of receptor binding and enzyme inhibition. The hydrochloride salt form enhances its solubility in aqueous media, which is beneficial for both in vitro and in vivo studies.

Recent studies have explored the potential therapeutic applications of 6,6-difluorobicyclo[3.2.0]heptan-3-amine; hydrochloride. One area of significant interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to selectively modulate specific GPCRs makes it a promising candidate for the development of novel drugs targeting neurological disorders, cardiovascular diseases, and other conditions.

Another area where 6,6-difluorobicyclo[3.2.0]heptan-3-amine; hydrochloride has shown potential is in the inhibition of enzymes involved in metabolic pathways. Enzyme inhibitors are essential tools in drug discovery and can be used to treat a wide range of diseases by disrupting key metabolic processes. Research has demonstrated that this compound can effectively inhibit specific enzymes, suggesting its potential as a lead molecule for further optimization and development into therapeutic agents.

The pharmacokinetic properties of 6,6-difluorobicyclo[3.2.0]heptan-3-amine; hydrochloride have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its low molecular weight and high lipophilicity contribute to good oral bioavailability and tissue penetration, making it suitable for various routes of administration.

Toxicity studies on 6,6-difluorobicyclo[3.2.0]heptan-3-amine; hydrochloride have indicated that it has a favorable safety profile at therapeutic doses. However, as with any new compound, further preclinical and clinical evaluations are necessary to ensure its safety and efficacy in humans. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, 6,6-difluorobicyclo[3.2.0]heptan-3-amine; hydrochloride (CAS No. 2306272-45-5) represents an exciting advancement in medicinal chemistry with promising applications in drug discovery and development. Its unique structural features and biological activities make it a valuable tool for researchers exploring new therapeutic strategies for various diseases. Continued research into this compound will likely uncover additional applications and lead to the development of novel treatments that can improve patient outcomes.